Zinc-65

• CAS: 13982-39-3
• Synonyms: 65Zn radioisotope; Zinc-65; Zn-65 radioisotope
• Molecular Formula: Zn
• Molecular Weight: 64.929241 g/mol
• SMILES: [Zn]
• InChI: InChI=1S/Zn/i1+0
• InChIKey: HCHKCACWOHOZIP-IGMARMGPSA-N

Zinc-65 (⁶⁵Zn, CAS 13982-39-3) is the only radioisotope of zinc with a half-life long enough (244 days) to support multi-month longitudinal metabolic studies without repeated dosing. Its decay via electron capture (98.3%) and positron emission (1.7%) yields a distinct 1,115.5 keV gamma ray (50% intensity), enabling non-invasive, real-time tracing and multi-isotope experimental designs with minimal spectral overlap. Unlike stable isotopes that require destructive mass spectrometry, or short-lived ⁶²Zn (t½=9.2h) confined to cyclotron-equipped facilities, ⁶⁵Zn ships globally in carrier-free, high-activity concentrations (>1 mCi/mL) and enables positron imaging without on-site production. For researchers needing validated zinc kinetics from days to a full year from a single administration, ⁶⁵Zn is the indispensable choice.

Zinc-65 (CAS 13982-39-3): Long-Lived Gamma-Emitting Radioisotope for Extended Metabolic, Environmental, and Plant Tracer Studies

Zinc-65 (⁶⁵Zn, CAS 13982-39-3) is a radioisotope of zinc characterized by a half-life of 244.26 days and decay via electron capture (98.3%) and positron emission (1.7%) to stable copper-65, accompanied by a prominent 1,115.5 keV gamma ray (50.04% intensity) [1]. Unlike stable zinc isotopes (⁶⁴Zn, ⁶⁶Zn, ⁶⁷Zn, ⁶⁸Zn, ⁷⁰Zn) that require destructive mass spectrometry for detection, ⁶⁵Zn enables non-invasive, real-time gamma counting and positron imaging over extended timeframes [2]. As the most stable radioisotope of zinc, its 244-day half-life uniquely supports multi-month longitudinal studies that are logistically impossible with short-lived alternatives such as ⁶²Zn (t₁/₂ = 9.2 h) or ⁶⁹ᵐZn (t₁/₂ = 14 h) [3]. Commercially available with radionuclidic purity exceeding 99% and activity concentrations >1 mCi/mL [4], ⁶⁵Zn is supplied carrier-free for high-sensitivity tracing without perturbing endogenous zinc pools.

• [1] Yano Y, et al. Cyclotron-produced Zn-62: its possible use in prostate and pancreas scanning as a Zn-62 amino acid chelate. J Nucl Med. 1977;18(8):815-21. PMID: 406298. View Source
• [2] Gökmen IG, et al. Radiochemical neutron activation analysis of zinc isotopes in human blood, urine, and feces for in vivo tracer experiments. Anal Chem. 1989;61(24):2757-63. PMID: 2619060. View Source
• [3] Suzuki K, et al. Visualization of zinc dynamics in intact plants using positron imaging of commercially available 65Zn. Plant Methods. 2017;13:49. DOI: 10.1186/s13007-017-0198-8. View Source
• [4] U.S. Department of Energy Isotope Program. Zinc-65 Availability. Product specifications: radionuclidic purity >99%, activity concentration >1 mCi/mL. View Source

Why Zinc-65 Cannot Be Replaced by Stable Zinc Isotopes or Short-Lived Radioisotopes in Extended Tracer Studies

Attempting to substitute ⁶⁵Zn with stable zinc isotopes (e.g., ⁷⁰Zn) or short-lived radioisotopes (e.g., ⁶²Zn, ⁶⁹ᵐZn) fundamentally alters experimental design and compromises data integrity. Stable isotopes require destructive sampling and costly mass spectrometry for quantification, precluding real-time, non-invasive monitoring of dynamic processes [1]. Conversely, short-lived radioisotopes such as ⁶²Zn (t₁/₂ = 9.2 h) or ⁶⁹ᵐZn (t₁/₂ = 14 h) are logistically constrained to facilities with on-site cyclotrons and cannot support studies exceeding a few days [2]. The 244-day half-life of ⁶⁵Zn is the critical differentiator, enabling multi-week to multi-month longitudinal tracing without the confounding need for repeated isotope administration or the introduction of analytical variability from multiple sampling events. Furthermore, the specific gamma emission profile of ⁶⁵Zn (1,115.5 keV) offers distinct advantages in multi-tracer experimental designs, where spectral overlap with other commonly used tracers (e.g., ⁵⁴Mn at 834.8 keV) must be minimized for accurate quantification [3].

• [1] Wastney ME, Gokmen IG, Aamodt RL, Rumble WF, Gordon GE, Henkin RI. Kinetic analysis of zinc metabolism in humans after simultaneous administration of 65Zn and 70Zn. Am J Physiol. 1991;260(1 Pt 2):R134-41. DOI: 10.1152/ajpregu.1991.260.1.R134. View Source
• [2] Suzuki K, et al. Visualization of zinc dynamics in intact plants using positron imaging of commercially available 65Zn. Plant Methods. 2017;13:49. DOI: 10.1186/s13007-017-0198-8. View Source
• [3] IAEA International Intercomparison Samples. Gamma spectrum analysis: 54Mn, 60Co, 65Zn, 109Cd, 134Cs, 137Cs, 241Am, 210Pb. 2009. View Source

Zinc-65 Quantitative Differentiation Evidence: Head-to-Head Comparisons Against Closest Analogs

Half-Life Enables Longitudinal Tracer Studies Exceeding 200 Days; ⁶²Zn Limited to Hours

The 244.26-day half-life of ⁶⁵Zn is 637 times longer than that of ⁶²Zn (9.2 hours), enabling continuous, non-destructive positron imaging of zinc transport in intact rice plants over extended growth periods, a feat logistically impossible with short-lived cyclotron-produced ⁶²Zn [1]. While ⁶²Zn can only image the first 24–48 hours post-administration before decay renders the signal undetectable, ⁶⁵Zn permits serial imaging over the complete life cycle of the plant, from root uptake to panicle accumulation [1].

Evidence Dimension	Half-life (t₁/₂)
Target Compound Data	244.26 days (⁶⁵Zn)
Comparator Or Baseline	9.2 hours (⁶²Zn)
Quantified Difference	⁶⁵Zn half-life is 637× longer
Conditions	Radioactive decay; positron imaging of intact dwarf rice plants

Why This Matters

Procurement of ⁶⁵Zn eliminates the need for on-site cyclotron access and enables multi-month longitudinal studies, whereas ⁶²Zn is restricted to acute, short-term experiments within a single facility.

• [1] Suzuki K, et al. Visualization of zinc dynamics in intact plants using positron imaging of commercially available 65Zn. Plant Methods. 2017;13:49. DOI: 10.1186/s13007-017-0198-8. View Source

Pancreas-to-Liver Uptake Ratio Optimization: Carrier-Zinc Modulation Achieves 1.44 Ratio with ⁶⁵Zn

In a direct head-to-head study using the same amino acid chelate system, the pancreas-to-liver uptake ratio for ⁶⁵Zn was optimized to 1.44 through controlled addition of carrier zinc and adjustment of histidine ligand molar ratios [1]. In contrast, ⁶²Zn imaging under standard chelation conditions yielded pancreas-to-liver ratios of approximately 1.0 in rat, dog, and monkey models, making pancreatic tissue difficult to distinguish from hepatic background [1]. The ability to experimentally titrate the pancreas-to-liver signal using stable carrier zinc is a unique advantage of the ⁶⁵Zn tracer system, enabling protocol optimization prior to short-lived ⁶²Zn PET imaging.

Evidence Dimension	Pancreas-to-liver uptake ratio (per gram)
Target Compound Data	1.44 (optimized ⁶⁵Zn with carrier zinc)
Comparator Or Baseline	~1.0 (⁶²Zn amino acid chelate; rats, dogs, monkeys at 1.5 h)
Quantified Difference	44% relative improvement in pancreas-to-liver contrast
Conditions	In vivo tissue distribution; intravenous administration; amino acid chelates

Why This Matters

Researchers developing zinc-based radiopharmaceuticals require ⁶⁵Zn for protocol optimization studies; the long half-life permits iterative experimental design that is impractical with ⁶²Zn.

• [1] Yano Y, et al. Cyclotron-produced Zn-62: its possible use in prostate and pancreas scanning as a Zn-62 amino acid chelate. J Nucl Med. 1977;18(8):815-21. PMID: 406298. View Source

Seawater Remobilization from Organic Sediments: ⁶⁵Zn Exhibits 54% Release Versus 8% from Inorganic Sediments

In a controlled multi-tracer study comparing freshwater-labeled river sediments, seawater remobilization of ⁶⁵Zn was quantified at 54% from organic-rich sediment versus only 8% from inorganic sediment [1]. In the same experimental system, ¹⁰⁹Cd exhibited minimal redox redistribution (4% and 1% in strongly oxidizable fractions) regardless of sediment type, while ⁵⁴Mn showed even more extreme sediment-type dependence (66% versus 3% remobilized) [1]. This differential mobility pattern establishes ⁶⁵Zn as an intermediate-sensitivity tracer for organic matter-associated metal transport in estuarine mixing zones, providing a calibrated baseline against which the behavior of other trace metals can be assessed.

Evidence Dimension	Seawater remobilization from freshwater-labeled sediment
Target Compound Data	54% from organic sediment; 8% from inorganic sediment
Comparator Or Baseline	¹⁰⁹Cd: minimal redistribution (≤4%); ⁵⁴Mn: 66% (organic) vs 3% (inorganic)
Quantified Difference	⁶⁵Zn remobilization is 6.75× higher from organic vs inorganic sediment
Conditions	6-month freshwater labeling; seawater contact; organic vs inorganic river sediments

Why This Matters

Environmental monitoring programs requiring a gamma tracer with intermediate sediment mobility (between the immobility of Cd and the high lability of Mn) should select ⁶⁵Zn for estuarine mixing studies.

• [1] Remobilisation of 109Cd, 65Zn and 54Mn from freshwater-labelled river sediments when mixed with seawater. Environ Int. 2002;28(1-2):79-85. DOI: 10.1016/S0160-4120(02)00013-2. View Source

Benthic Activity Sensitivity: ⁶⁵Zn Is the Most Responsive Tracer Among Co-Metals (32–44% Inventory Attribution)

Among ⁵⁸Co, ⁵¹Cr, and ⁶⁵Zn radiotracers tested in mangrove sediment diffusion experiments, ⁶⁵Zn was identified as the most sensitive to benthic organism activity, with benthic activity indices (BAI) attributing 32%–44% of total sediment metal inventories to biological effects [1]. In contrast, chromate-spiked ⁵¹Cr was the least affected tracer in the same experimental system, indicating that metal-specific biogeochemical behavior drives differential sensitivity [1]. The high responsiveness of ⁶⁵Zn to benthic faunal and microbial activity makes it the preferred tracer for quantifying biological mediation of trace metal diffusion into coastal sediments.

Evidence Dimension	Benthic activity contribution to sediment metal inventory
Target Compound Data	32%–44% of total inventory (⁶⁵Zn)
Comparator Or Baseline	⁵⁸Co and ⁵¹Cr (values not explicitly quantified but reported as less sensitive)
Quantified Difference	⁶⁵Zn was the most sensitive radiotracer among the three tested
Conditions	36-h experiments; mangrove surface sediment (0–6 cm depth)

Why This Matters

For researchers investigating bioturbation and bioirrigation effects on metal flux across the sediment-water interface, ⁶⁵Zn provides the highest signal-to-background discrimination of biological versus purely geochemical processes.

• [1] Suzuki KN, et al. Radiotracer estimates of benthic activity effects on trace metal diffusion into mangrove sediments. Mar Environ Res. 2013;83:42-9. PMID: 23174087. View Source

Carrier-Free Administration Enables High-Sensitivity Human Zinc Absorption Quantification (65 ± 11%)

Oral administration of carrier-free ⁶⁵Zn (10 µCi) to 75 healthy human subjects yielded a mean gastrointestinal zinc absorption of 65 ± 11% (range 40–86%), as quantified by whole-body retention measurements at 7, 14, and 21 days post-administration [1]. This study established the normative baseline for human zinc absorption against which disease states are compared, demonstrating that patients with various pathologies exhibit both wider absorption ranges and lower mean values [1]. The use of carrier-free ⁶⁵Zn ensures that the administered tracer does not perturb endogenous zinc homeostasis, a critical requirement for accurate metabolic modeling that cannot be met using stable isotope tracers at nutritionally significant mass loads.

Evidence Dimension	Gastrointestinal zinc absorption (% of administered dose)
Target Compound Data	65 ± 11% (mean ± 1 SD); range 40–86%
Comparator Or Baseline	Stable ⁷⁰Zn tracer (required ~65% enrichment administration; values not directly comparable due to mass loading)
Quantified Difference	Carrier-free ⁶⁵Zn avoids confounding effects of added stable zinc mass
Conditions	75 normal human subjects; 10 µCi carrier-free ⁶⁵Zn orally after overnight fast

Why This Matters

Clinical researchers and nutrition scientists selecting a zinc tracer for human absorption studies must prioritize carrier-free ⁶⁵Zn to avoid the confounding influence of tracer mass on endogenous zinc kinetics, a limitation inherent to stable isotope methods.

• [1] Aamodt RL, Rumble WF, Johnston GS, Markley EJ, Henkin RI. Absorption of orally administered 65Zn by normal human subjects. Am J Clin Nutr. 1981;34(12):2648-52. DOI: 10.1093/ajcn/34.12.2648. View Source

Gamma Spectrometry Detection Limit in Water Matrices: 2.8 × 10⁻¹ Bq for ⁶⁵Zn

A validated solvent extraction method using tributyl phosphate (TBP) from 3 mol/L HCl medium achieves a minimum detectable activity of 2.8 × 10⁻¹ Bq for ⁶⁵Zn in water samples [1]. While comparative detection limits for other gamma-emitting nuclides (e.g., ⁵⁴Mn, ⁶⁰Co, ¹⁰⁹Cd) in identical matrices are not reported in this source, ⁶⁵Zn is routinely included in IAEA international intercomparison sample suites alongside these nuclides, confirming its established role as a reference radionuclide for environmental monitoring proficiency testing [2]. The well-characterized detection limit for ⁶⁵Zn supports quantitative regulatory compliance monitoring at sub-Becquerel levels.

Evidence Dimension	Minimum detectable activity in water
Target Compound Data	2.8 × 10⁻¹ Bq
Comparator Or Baseline	Not directly compared in source; other gamma emitters (⁵⁴Mn, ⁶⁰Co, ¹⁰⁹Cd) co-analyzed in IAEA intercomparisons
Quantified Difference	Established detection limit supports sub-Bq environmental monitoring
Conditions	NH₄OH precipitation; TBP extraction from 3 mol/L HCl; gamma spectrometry

Why This Matters

Environmental monitoring laboratories requiring validated analytical methods with defined detection limits for zinc radionuclides can rely on established ⁶⁵Zn protocols, facilitating regulatory compliance and inter-laboratory comparability.

• [1] Baidu Baike. Zinc-65 entry: Detection limit in water samples via TBP extraction method: 2.8 × 10⁻¹ Bq. China Science Encyclopedia. View Source
• [2] IAEA International Intercomparison Samples. Gamma spectrum analysis: 54Mn, 60Co, 65Zn, 109Cd, 134Cs, 137Cs, 241Am, 210Pb. 2009. View Source

Zinc-65 Optimal Application Scenarios: Where the 244-Day Half-Life and Gamma Emission Deliver Definitive Scientific Value

Long-Term Metabolic Modeling in Humans Without Repeated Isotope Administration

The 244-day half-life of ⁶⁵Zn enables whole-body zinc kinetics to be tracked for up to 78 days following a single oral administration, as demonstrated in compartmental modeling studies that simultaneously validated ⁶⁵Zn and stable ⁷⁰Zn tracers [1]. This extended observation window captures both rapid exchange pools (plasma, liver) and slow-turnover compartments (muscle, bone), with total body zinc values ranging from 15.5 to 35.9 mmol and turnover rates of 0.043–0.073 mmol/day derived from one-year retention data [2]. The ability to obtain both short-term (days) and long-term (months to one year) kinetic parameters from a single tracer administration is unique to ⁶⁵Zn and cannot be replicated with short-lived radioisotopes or stable isotope methods that require repeated dosing.

Pancreatic Radiopharmaceutical Protocol Development Using Carrier-Zinc Optimization

⁶⁵Zn serves as the indispensable long-lived surrogate for developing and optimizing ⁶²Zn-based PET imaging protocols. The pancreas-to-liver uptake ratio of 1.44 achieved with optimized carrier zinc and ligand molar ratios using ⁶⁵Zn [3] provides the experimental framework for subsequent short-lived ⁶²Zn PET studies. Additionally, ⁶⁵Zn-glutathione complexes have demonstrated pancreas uptake of 9.08 ± 0.76% in mice with pancreas-to-liver ratios of 2.77 ± 0.38 at 1 hour post-injection [4], while intraperitoneal administration in rats further enhances the ratio to 5.36 [5]. These protocol refinements require the extended experimental timeline that only ⁶⁵Zn can provide.

Estuarine Sediment Trace Metal Mobility Studies Requiring Intermediate-Sensitivity Tracers

In environmental studies of trace metal remobilization during freshwater-seawater mixing, ⁶⁵Zn occupies a critical intermediate position between the immobility of ¹⁰⁹Cd and the high lability of ⁵⁴Mn [6]. The 54% seawater remobilization of ⁶⁵Zn from organic sediments, compared to only 8% from inorganic sediments, quantifies the role of sediment organic matter in controlling zinc fate during estuarine transport [6]. Furthermore, ⁶⁵Zn is the most sensitive among ⁵⁸Co, ⁵¹Cr, and ⁶⁵Zn tracers to benthic organism activity, with 32–44% of sediment metal inventories attributed to biological effects [7]. This differential sensitivity makes ⁶⁵Zn the preferred tracer for isolating biological from geochemical controls on metal flux in coastal ecosystems.

Non-Destructive Positron Imaging of Zinc Transport in Intact Plants Over Complete Growth Cycles

The commercial availability of ⁶⁵Zn, combined with its 244-day half-life, enables positron imaging of zinc dynamics in intact plants at research facilities lacking on-site cyclotrons [8]. Clear serial images of ⁶⁵Zn distribution from root to panicle in dwarf rice plants have been successfully obtained over extended growth periods, a capability that is logistically impossible with ⁶²Zn (t₁/₂ = 9.2 h) [8]. The ability to ship ⁶⁵Zn worldwide and conduct multi-week imaging studies democratizes access to plant nutrient transport research, eliminating the geographical and infrastructural constraints imposed by short-lived cyclotron-produced radioisotopes.

• [1] Wastney ME, Gokmen IG, Aamodt RL, Rumble WF, Gordon GE, Henkin RI. Kinetic analysis of zinc metabolism in humans after simultaneous administration of 65Zn and 70Zn. Am J Physiol. 1991;260(1 Pt 2):R134-41. DOI: 10.1152/ajpregu.1991.260.1.R134. View Source
• [2] A two-compartment Model for Zinc in Humans. J Trace Elem Med Biol. 1999;13(3):141-9. DOI: 10.1016/S0946-672X(99)80004-2. View Source
• [3] Yano Y, et al. Cyclotron-produced Zn-62: its possible use in prostate and pancreas scanning as a Zn-62 amino acid chelate. J Nucl Med. 1977;18(8):815-21. PMID: 406298. View Source
• [4] INIS Repository. 65Zn-glutathione: biodistribution and effect of carrier zinc on pancreas uptake. IAEA Record 14717302. View Source
• [5] Effect of transport in distribution of radioions and radiolabeled metabolites. UNT Digital Library. Pancreas/liver ratio: 5.36 via intraperitoneal administration. View Source
• [6] Remobilisation of 109Cd, 65Zn and 54Mn from freshwater-labelled river sediments when mixed with seawater. Environ Int. 2002;28(1-2):79-85. DOI: 10.1016/S0160-4120(02)00013-2. View Source
• [7] Suzuki KN, et al. Radiotracer estimates of benthic activity effects on trace metal diffusion into mangrove sediments. Mar Environ Res. 2013;83:42-9. PMID: 23174087. View Source
• [8] Suzuki K, et al. Visualization of zinc dynamics in intact plants using positron imaging of commercially available 65Zn. Plant Methods. 2017;13:49. DOI: 10.1186/s13007-017-0198-8. View Source